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Compound of Interest

Compound Name: Vezocolmitide

Cat. No.: B15604517

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential guidance on the

proper disposal of Vezocolmitide (ST-100), an investigational collagen mimetic peptide, to

ensure minimal environmental impact and maintain a safe working environment.

As Vezocolmitide is an investigational drug, a specific Safety Data Sheet (SDS) with detailed

disposal protocols is not publicly available. Therefore, it is crucial to treat Vezocolmitide as a

potentially hazardous substance and follow stringent disposal procedures in line with general

laboratory safety protocols for peptide-based compounds and investigational drugs.

Immediate Safety and Handling
Before beginning any disposal process, personnel must adhere to standard laboratory safety

practices. This includes wearing appropriate Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety goggles or a face shield must be worn.

Lab Coat: A securely fastened lab coat is required to protect against skin contact.
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Disposal of Vezocolmitide Waste
The appropriate method for disposing of Vezocolmitide waste depends on its form (liquid or

solid).

Liquid Waste (Solutions containing Vezocolmitide)
Chemical inactivation is the recommended first step for liquid waste containing Vezocolmitide
to denature the peptide and render it biologically inactive.

Experimental Protocol for Chemical Inactivation:

Prepare Inactivation Solution: In a certified chemical fume hood, prepare a 10% bleach

solution (sodium hypochlorite) or a 1 M sodium hydroxide (NaOH) solution.

Inactivate Peptide Waste: Carefully and slowly add the liquid Vezocolmitide waste to the

inactivation solution. A common recommendation is a 1:10 ratio of waste to inactivation

solution.

Ensure Sufficient Contact Time: Allow the mixture to stand for a minimum of 1-2 hours to

ensure complete deactivation of the peptide.

Neutralization (if applicable): If using a strong acid or base for inactivation, neutralize the

solution to a pH between 6.0 and 8.0. For example, if using NaOH, neutralize with a suitable

acid like hydrochloric acid (HCl).

Final Disposal: After inactivation and neutralization, the solution may be permissible for drain

disposal with copious amounts of running water, provided it complies with local and

institutional wastewater regulations. Always consult with your institution's Environmental

Health and Safety (EHS) department before any drain disposal.

Solid Waste
Solid waste contaminated with Vezocolmitide, such as empty vials, pipette tips, gloves, and

other consumables, must be segregated and disposed of as hazardous waste.

Segregation: Collect all contaminated solid waste in a clearly labeled, leak-proof hazardous

waste container.
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Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department or a licensed chemical waste disposal contractor.

Decontamination of Laboratory Equipment
All laboratory equipment that has come into contact with Vezocolmitide should be thoroughly

decontaminated.

Initial Rinse: Rinse the equipment with a suitable solvent in which Vezocolmitide is soluble.

Decontamination: Immerse or rinse the equipment with a 10% bleach solution or a 1 M

NaOH solution for at least one hour.

Final Rinse: Thoroughly rinse the equipment with deionized water.

Spill Management
In the event of a spill, immediate action is necessary to contain and clean the area.

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Contain the Spill: Use absorbent pads or other suitable materials to contain the spill and

prevent it from spreading.

Inactivate: Carefully apply a 10% bleach solution to the spill area and allow for a contact time

of at least 30 minutes.

Clean-up: Absorb the inactivated material and clean the area with soap and water.

Dispose of Waste: All materials used for spill clean-up must be disposed of as hazardous

waste.

Quantitative Data Summary
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Since specific quantitative data on Vezocolmitide's environmental fate and toxicity are not

publicly available, the following table provides general guidelines for the inactivation solutions.

Inactivation Agent Concentration
Recommended
Ratio
(Waste:Agent)

Minimum Contact
Time

Sodium Hypochlorite 10% 1:10 1-2 hours

Sodium Hydroxide 1 M 1:10 1-2 hours

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of Vezocolmitide.
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Caption: Vezocolmitide Disposal Workflow Diagram.

Disclaimer: This document provides general guidance based on available information for

peptide-based investigational drugs. It is not a substitute for a substance-specific Safety Data

Sheet. Researchers must always consult and comply with their institution's specific safety and

disposal protocols and all applicable local, state, and federal regulations. For any uncertainties,

contact your institution's Environmental Health and Safety department or the manufacturer,

Stuart Therapeutics.
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Contact for Technical Inquiries: Stuart Therapeutics Email: --INVALID-LINK-- Phone: (772) 678-

7307

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Vezocolmitide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604517/docs#safeguarding-research-proper-
disposal-procedures-for-vezocolmitide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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